BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to
Dimethyldioctylammonium Bromide (CAS: 3026-
69-5)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Dimethyldioctylammonium
Compound Name:
bromide

Cat. No. B1346605

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Dimethyldioctylammonium
bromide (DODAB), a quaternary ammonium compound with diverse applications in research

and industry.

Core Physicochemical Properties

Dimethyldioctylammonium bromide is a quaternary ammonium salt characterized by two
octyl chains and two methyl groups attached to a central nitrogen atom.[1][2] This structure
gives it amphiphilic properties, making it an effective surfactant.[1][2][3] It typically appears as a
white to off-white solid or a pale yellow paste.[2][4]
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Property Value Source(s)
CAS Number 3026-69-5 [4][5]
Molecular Formula C18H40BrN [2][4]
Molecular Weight 350.42 g/mol [2][41[6]
Exact Mass 349.23441 Da [4161[7]

White to light yellow

Appearance powder/crystal or pale yellow [2][4]
paste
Melting Point 60-68 °C [4]

Slightly soluble in chloroform
N and methanol.[4] Soluble in
Solubility ] o [2][4]
organic solvents with limited

solubility in water.[2]

Store at room temperature
Storage . [4]
under an inert atmosphere.

Safety and Toxicological Profile

DODAB is classified as an irritant.[5][7] Care should be taken when handling this compound as
it can be toxic to aquatic life.[2]

Precautionary

Hazard Class GHS Classification Source(s)
Statements
P264, P280,

) o H315: Causes skin
Skin Irritation S P332+P313, [51[7]
irritation

P362+P364
P280,

o H319: Causes serious
Eye Irritation P305+P351+P338, [51[7]

eye irritation
P337+P317
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Full precautionary statement details can be found in the safety data sheet.[5]

Key Applications and Mechanisms of Action

DODAB is a versatile compound utilized across various industrial and research settings.[1][2]
Its cationic nature allows it to interact with negatively charged surfaces, which is key to many of
its applications.[2]

o Surfactant and Emulsifying Agent: With strong surface activity, it effectively reduces the
surface tension of aqueous solutions, making it useful in detergents, emulsifiers, and
personal care products like shampoos.[1][3] It aids in the stabilization of oil-in-water
mixtures.[1]

o Antimicrobial Agent: It possesses antimicrobial properties, making it a valuable component in
disinfectants, sanitizers, and preservatives.[1][2] Quaternary ammonium compounds like
DODAB act by binding to and disrupting the phospholipid and protein structures of microbial
cell membranes, which impairs permeability and leads to the leakage of cellular contents.[8]

o Phase Transfer Catalyst: In organic synthesis, it facilitates reactions between reactants in
different phases (e.g., organic and aqueous), which is crucial in the production of fine
chemicals and pharmaceuticals.[1]

» Drug Delivery and Gene Transfection: Its ability to form vesicles and micelles makes it useful
in drug delivery systems.[2] Cationic liposomes prepared from similar compounds (like
DDAB) are used as DNA carrier systems for gene transfection.[9]

o Corrosion Inhibitor: It is employed in industrial applications to protect metals from oxidation,
particularly in the oil and gas sector.[1]
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Dimethyldioctylammonium Bromide
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Surfactant & Emulsifier Antimicrobial Agent Phase Transfer Catalyst Drug Delivery / Gene Transfection Corrosion Inhibitor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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